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Compound of Interest

Compound Name: 2,3-Diethylphenol

Cat. No.: B15196043 Get Quote

This guide provides a detailed overview of the molecular structure and physicochemical

properties of 2,3-Diethylphenol, tailored for researchers, scientists, and professionals in drug

development.

Molecular Identity and Structure
2,3-Diethylphenol is an organic compound and a derivative of phenol, where two ethyl groups

are substituted at the second and third positions of the benzene ring.

Molecular Structure Diagram:

Caption: Molecular structure of 2,3-Diethylphenol.

Physicochemical Properties
The key quantitative data for 2,3-Diethylphenol are summarized in the table below for easy

reference and comparison.
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Property Value Source

Molecular Formula C10H14O [1][2]

Molecular Weight 150.22 g/mol [3]

Molar Mass 150.2170 g/mol [3]

Monoisotopic Mass 150.104465066 Da

IUPAC Name 2,3-diethylphenol [4]

CAS Number 66142-71-0

Density 0.9438 g/cm³ [3]

Melting Point 13.50 °C (286.65 K) [3]

Boiling Point 243.00 °C (516.15 K) [3]

pKa 10.37 ± 0.10 (Predicted) [2]

Appearance Colorless to pale yellow liquid [3]

Solubility

Moderately soluble in organic

solvents like ethanol and ether;

low solubility in water.[3]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific analysis of 2,3-Diethylphenol are

not readily available in public literature. However, general organic synthesis techniques can be

applied for its preparation. A logical workflow for the characterization of such a compound is

outlined below.

General Characterization Workflow:
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Caption: A logical workflow for the synthesis and characterization of a chemical compound.

Applications and Biological Relevance
2,3-Diethylphenol serves as a precursor in the synthesis of various agrochemicals,

pharmaceuticals, and dyes.[3] Its phenolic structure also suggests potential antimicrobial

properties, which have been a subject of research.[3] However, specific signaling pathways

directly involving 2,3-Diethylphenol are not well-documented in the available literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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